Cas no 21038-90-4 (3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)
3-(Propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core with a thiol (-SH) group at the 2-position and an isopropyl substituent at the 3-position. This structure imparts reactivity for further functionalization, particularly through the thiol moiety, making it a versatile intermediate in organic synthesis and medicinal chemistry. The quinazolinone scaffold is known for its pharmacological relevance, often associated with bioactive properties. The compound’s stability and synthetic accessibility enhance its utility in developing derivatives for applications such as enzyme inhibition or ligand design. Its well-defined molecular framework allows for precise modifications to tailor physicochemical properties.
21038-90-4 structure
Product Name:3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
CAS No:21038-90-4
MF:C11H12N2OS
MW:220.290781021118
MDL:MFCD00087300
CID:910981
PubChem ID:2427287
Update Time:2025-05-27
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(propan-2-yl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
- 3-propan-2-yl-2-sulfanylidene-1H-quinazolin-4-one
- 3-isopropyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
- 3-Isopropyl-4-oxo-2-thioxo-1.2.3.4-tetrahydro-chinazolin
- 3-isopropyl-4-oxoquinazoline-2-thione
- 4-Oxo-2-thioxo-3-isopropyl-1,2,3,4-tetrahydro-chinazolin
- 3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
- EN300-08308
- G33998
- 21038-90-4
- NSC-150544
- 2,3-Dihydro-3-(1-methylethyl)-2-thioxo-4(1H)-quinazolinone
- SMR000152711
- EU-0061625
- CHEMBL1418505
- BRD-K90912653-001-01-0
- DTXSID40368616
- HMS2437C09
- 3-isopropyl-2-thioxo-2,3-dihydro-4(1H)-quinazolinone
- SR-01000562481
- 3-Isopropyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
- HMS1509O09
- 3-isopropyl-2-sulfanyl-4(3H)-quinazolinone
- J-013783
- Z55928789
- 3-isopropyl-2-mercaptoquinazolin-4(3H)-one
- 2,3-dihydro-3-isopropyl-2-thioxoquinazolin-4(1h)-one
- 3-(propan-2-yl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
- SR-01000562481-1
- CS-0221082
- ChemDiv3_012989
- AKOS005198702
- AKOS001061230
- NSC150544
- MLS000565571
-
- MDL： MFCD00087300
- Inchi： 1S/C11H12N2OS/c1-7(2)13-10(14)8-5-3-4-6-9(8)12-11(13)15/h3-7H,1-2H3,(H,12,15)
- InChI Key： NMKBNUTUGMKWQF-UHFFFAOYSA-N
- SMILES： S=C1NC2C=CC=CC=2C(N1C(C)C)=O
Computed Properties
- Exact Mass: 220.06700
- Monoisotopic Mass: 220.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.29
- Boiling Point: 342.3°C at 760 mmHg
- Flash Point: 160.8°C
- Refractive Index: 1.656
- PSA: 69.88000
- LogP: 2.64000
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM213165-5g |
3-Isopropyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
21038-90-4 | 95% | 5g |
$560 | 2022-12-28 | |
| Chemenu | CM213165-10g |
3-Isopropyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
21038-90-4 | 95% | 10g |
$823 | 2022-12-28 | |
| Chemenu | CM213165-1g |
3-Isopropyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
21038-90-4 | 95% | 1g |
$183 | 2022-12-28 | |
| Enamine | EN300-34099-0.05g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 0.05g |
$64.0 | 2023-02-13 | |
| Enamine | EN300-34099-0.1g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 0.1g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-34099-0.25g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 0.25g |
$92.0 | 2023-02-13 | |
| Enamine | EN300-34099-0.5g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 0.5g |
$175.0 | 2023-02-13 | |
| Enamine | EN300-34099-1.0g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 1.0g |
$256.0 | 2023-02-13 | |
| Enamine | EN300-34099-2.5g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 2.5g |
$503.0 | 2023-02-13 | |
| Enamine | EN300-34099-5.0g |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
21038-90-4 | 95% | 5.0g |
$743.0 | 2023-02-13 |
3-(propan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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